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Executive Summary
[Leu5]-enkephalin (Tyr-Gly-Gly-Phe-Leu) and [Met5]-enkephalin (Tyr-Gly-Gly-Phe-Met) are the

two primary endogenous pentapeptides of the opioid system.[1] While they share the N-

terminal "message" sequence (Tyr-Gly-Gly-Phe) required for opioid receptor activation, their C-

terminal residues dictate distinct physicochemical stabilities and receptor selectivity profiles.[1]

Key Distinction:

[Leu5]-enkephalin exhibits a higher selectivity ratio for the

-opioid receptor (DOR).[1]

[Met5]-enkephalin retains high affinity for DOR but displays comparatively higher affinity for

the

-opioid receptor (MOR) than its leucine counterpart.[1]

Stability: [Met5]-enkephalin is susceptible to oxidative degradation (methionine sulfoxide

formation), a liability absent in [Leu5]-enkephalin.[1]
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Physicochemical & Structural Comparison
The pharmacological divergence between these two peptides stems entirely from the 5th

position residue. This subtle structural change influences hydrophobic pocket fit within the

receptor binding groove and chemical stability during storage and handling.

Feature [Leu5]-Enkephalin [Met5]-Enkephalin

Sequence Tyr-Gly-Gly-Phe-Leu Tyr-Gly-Gly-Phe-Met

Molecular Weight 555.62 g/mol 573.66 g/mol

Chemical Stability High (Non-oxidizable C-term)
Low (Met susceptible to

oxidation)

Hydrophobicity (C-term) High (Branched aliphatic)
Moderate (Thioether side

chain)

Endogenous Precursor
Proenkephalin A /

Prodynorphin

Proenkephalin A /

-Endorphin

Critical Insight for Handling: Researchers using [Met5]-enkephalin must strictly avoid oxidizing

conditions. Oxidation of the methionine sulfur to sulfoxide reduces receptor affinity by >100-

fold. [Leu5]-enkephalin is the preferred control ligand when oxidative stress is a variable in the

experimental design.[1]

Receptor Binding Profiles ( & Selectivity)
Both peptides are non-selective agonists in the broader sense (binding both

and

), but quantitative profiling reveals distinct "preference" windows.[1] The data below
synthesizes consensus values from radioligand binding assays using brain membrane
homogenates.

Comparative Affinity Table ( in nM)[1][2]
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Receptor Subtype
[Leu5]-Enkephalin

(nM)

[Met5]-Enkephalin

(nM)
Selectivity Note

(DOR) 0.9 - 2.0 0.8 - 1.5
Both are nanomolar

DOR agonists.[1]

(MOR) 10 - 20 6 - 10

[Met5] binds MOR

with ~2x higher

affinity.[1]

(KOR) > 5,000 > 5,000
Negligible affinity for

both.[1]

Selectivity Ratio (

/

)

~10 - 20 ~6 - 8
[Leu5] is more DOR-

selective.[1]

Functional Tissue Potency (Classic Bioassay)
The distinction is most evident in classic smooth muscle bioassays, which serve as the

functional "gold standard" for opioid phenotyping:

Guinea Pig Ileum (GPI): Rich in

-receptors.[1]

[Met5]-enkephalin is more potent (lower

) than [Leu5]-enkephalin in this tissue, reflecting its higher MOR affinity.[1]

Mouse Vas Deferens (MVD): Rich in

-receptors.[1]

[Leu5]-enkephalin is equipotent or slightly superior to [Met5]-enkephalin, reflecting its

optimal fit for the DOR pocket.[1]
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Signaling & Metabolism Pathways[1]
Understanding the transient nature of these peptides is vital for experimental design. Both

peptides are rapidly degraded by "enkephalinases" (APN and NEP), often requiring the use of

peptidase inhibitors (e.g., Bestatin, Thiorphan) in binding assays to obtain accurate

values.[1]

Degradation & Signaling Diagram
The following diagram illustrates the parallel signaling activation and rapid enzymatic

degradation pathways common to both peptides.

[Leu/Met]-Enkephalin
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↓ cAMP
↑ GIRK (Hyperpolarization)

β-Arrestin Recruitment

Click to download full resolution via product page

Caption: Dual-pathway mechanism showing receptor activation (solid lines) vs. rapid enzymatic

inactivation (dashed lines) by membrane-bound peptidases.[1]

Experimental Protocols
To ensure data integrity, the following protocols incorporate specific controls for the instability of

enkephalins.

Protocol A: Membrane Radioligand Binding Assay
Objective: Determine
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values for [Leu5]/[Met5]-enkephalin. Critical Requirement: Use of a peptidase inhibitor cocktail
is mandatory to prevent ligand degradation during the 60-minute incubation.

Membrane Preparation:

Homogenize brain tissue (e.g., rat cortex for DOR/MOR mix) in ice-cold 50 mM Tris-HCl

(pH 7.4).

Centrifuge at 40,000

for 20 min at 4°C. Wash pellet twice to remove endogenous opioids.

Assay Buffer Setup:

Prepare Tris-HCl buffer supplemented with Enkephalinase Inhibitors:

Bestatin (10

M) – Inhibits Aminopeptidase N.[1]

Thiorphan (0.1

M) – Inhibits Neutral Endopeptidase (NEP).[1]

Bacitracin (50

g/mL) – General protease protection.[1]

Incubation:

Total Volume: 250

L.[1]

Radioligand: 0.5 nM [³H]-DAMGO (for MOR) or 0.5 nM [³H]-DADLE (for DOR + MOR

blocker).[1]

Competitor: Serial dilutions of [Leu5]- or [Met5]-enkephalin (
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M to

M).[1]

Incubate for 60 minutes at 25°C. (Avoid 37°C to reduce degradation rate).[1]

Termination:

Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% Polyethyleneimine (PEI)

to reduce non-specific binding.[1]

Wash 3x with ice-cold buffer.[1]

Data Analysis:

Calculate

using non-linear regression (Sigmoidal dose-response).

Convert to

using the Cheng-Prusoff equation:

.[1]

Protocol B: Functional Bioassay (GPI/MVD)
Objective: Assess functional potency (

) and receptor selectivity.[1]

Tissue Isolation:

GPI (Guinea Pig Ileum): Isolate ileum segments; stimulate electrically (0.1 Hz, 0.5 ms).[1]

Response is primarily MOR mediated.[1]

MVD (Mouse Vas Deferens): Isolate vas deferens; stimulate electrically.[1] Response is

primarily DOR mediated.[1]

Dosing:
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Apply cumulative concentrations of [Leu5]- or [Met5]-enkephalin.[1]

Measure inhibition of electrically induced twitch contraction.[2]

Validation:

Confirm MOR mediation in GPI using Naloxone (

nM).[1]

Confirm DOR mediation in MVD using Naltrindole (DOR antagonist).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Met-enkephalin
https://www.ebi.ac.uk/chembl/explore/document/CHEMBL1124245
https://www.ebi.ac.uk/chembl/explore/document/CHEMBL1124245
https://www.benchchem.com/product/b8103135/docs#comparative-guide-leu5-enkephalin-vs-met5-enkephalin-binding-profiles-1
https://www.benchchem.com/product/b8103135/docs#comparative-guide-leu5-enkephalin-vs-met5-enkephalin-binding-profiles-1
https://www.benchchem.com/product/b8103135/docs#comparative-guide-leu5-enkephalin-vs-met5-enkephalin-binding-profiles-1
https://www.benchchem.com/product/b8103135/docs#comparative-guide-leu5-enkephalin-vs-met5-enkephalin-binding-profiles-1
https://www.benchchem.com/product/b8103135?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

